![molecular formula C14H22N2OS B4895172 5-ethyl-N-[2-(1-piperidinyl)ethyl]-2-thiophenecarboxamide](/img/structure/B4895172.png)
5-ethyl-N-[2-(1-piperidinyl)ethyl]-2-thiophenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-ethyl-N-[2-(1-piperidinyl)ethyl]-2-thiophenecarboxamide, commonly known as Etizolam, is a thienodiazepine derivative, which acts as a central nervous system depressant. It is a popular drug in the research community, and its unique pharmacological properties make it an attractive research candidate.
Mechanism of Action
Etizolam binds to the benzodiazepine site on the GABA-A receptor, enhancing the effect of GABA, a neurotransmitter that inhibits the activity of neurons in the brain. This leads to a decrease in neuronal activity, resulting in the anxiolytic, sedative, and hypnotic effects of the drug.
Biochemical and Physiological Effects:
Etizolam has been shown to reduce anxiety, induce sedation and relaxation, and promote sleep. It has also been shown to have muscle relaxant and anticonvulsant properties. However, prolonged use of Etizolam can lead to the development of tolerance, dependence, and withdrawal symptoms.
Advantages and Limitations for Lab Experiments
Etizolam is an attractive research candidate due to its unique pharmacological properties and its similarity to other benzodiazepines. It has a rapid onset of action and a short half-life, making it ideal for laboratory experiments. However, its potential for abuse and dependence limits its use in clinical research.
Future Directions
There is a need for further research on the potential therapeutic uses of Etizolam, particularly in the treatment of anxiety disorders, insomnia, and alcohol withdrawal syndrome. Additionally, more research is needed to understand the long-term effects of Etizolam use, including its potential for tolerance, dependence, and withdrawal. Finally, there is a need for the development of safer and more effective drugs with similar pharmacological properties as Etizolam.
In conclusion, Etizolam is a thienodiazepine derivative with unique pharmacological properties that make it an attractive research candidate. Its anxiolytic, sedative, and hypnotic effects have been extensively studied, and it has potential therapeutic uses in the treatment of anxiety disorders, insomnia, and alcohol withdrawal syndrome. However, its potential for abuse, dependence, and withdrawal limits its use in clinical research. Further research is needed to understand the long-term effects of Etizolam use and to develop safer and more effective drugs with similar pharmacological properties.
Synthesis Methods
Etizolam can be synthesized through a multi-step process involving the reaction of thiophene-2-carboxylic acid with ethyl magnesium bromide, followed by the reaction of the resulting intermediate with 2-(1-piperidinyl)ethylamine. The final product is obtained through crystallization and purification.
Scientific Research Applications
Etizolam has been extensively studied for its anxiolytic, sedative, and hypnotic effects. It has also been investigated for its potential use in the treatment of insomnia, anxiety disorders, and alcohol withdrawal syndrome. Additionally, Etizolam has been studied for its potential as an anticonvulsant and muscle relaxant.
properties
IUPAC Name |
5-ethyl-N-(2-piperidin-1-ylethyl)thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2OS/c1-2-12-6-7-13(18-12)14(17)15-8-11-16-9-4-3-5-10-16/h6-7H,2-5,8-11H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRHQOGOSPPXPLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(S1)C(=O)NCCN2CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-ethyl-N-[2-(piperidin-1-yl)ethyl]thiophene-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.